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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Methyloctane, a branched alkane, possesses physical and chemical properties
characteristic of a non-polar, inert solvent. A comprehensive review of scientific literature and
chemical databases indicates that while its potential as a solvent is recognized, specific
examples of its application in chemical reactions with detailed experimental protocols are not
widely documented. This document provides a summary of the known properties of 4-
methyloctane, discusses the general utility of branched alkanes as solvents in organic
synthesis, and presents a hypothetical protocol for a reaction where 4-methyloctane could
theoretically be employed.

Properties of 4-Methyloctane

As a branched-chain aliphatic hydrocarbon, 4-methyloctane is a colorless liquid with low
polarity.[1][2] Its physical and chemical characteristics are summarized in the table below,
which are crucial for its consideration as a solvent in chemical processes.[1][3][4]
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Property Value Reference
Molecular Formula C9H20 [4]
Molecular Weight 128.26 g/mol [3]
Appearance Colorless liquid [1]
Boiling Point 142-143 °C [3]
Melting Point -113°C [3]
Density 0.728 g/cm3 [3]
Solubility in Water Insoluble [1]

o ) Soluble in non-polar solvents
Solubility in Organic Solvents ] [2]
like hexane and toluene

Flash Point 27 °C [3]

Refractive Index 1.409 [3]

General Considerations for Branched Alkanes as
Solvents

Branched alkanes, such as 4-methyloctane, are generally considered non-polar and inert
solvents. Their lack of reactive functional groups makes them suitable for reactions involving
highly reactive reagents, such as organometallics or strong bases, where the solvent should
not participate in the reaction. Their boiling points are often higher than their straight-chain
isomers, which can be advantageous for reactions requiring elevated temperatures.

The choice of a branched alkane like 4-methyloctane over other non-polar solvents such as
hexane or heptane might be influenced by factors like specific solubility of reactants, desired
reaction temperature, and viscosity. However, the limited available data suggests that 4-
methyloctane is not a commonly preferred solvent in reported synthetic procedures.
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Organic Solvents

Polar Protic Polar Aprotic Aliphatic Aromatic
(e.g., Water, Methanol) (e.g., DMSO, DMF) (e.g., Hexane, Heptane) (e.g., Toluene, Benzene)

( )

Polar Solvents
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Reaction Setup

Combine Reactants and Solvent
(Adamantane, NBS, AIBN, 4-Methyloctane)

'

Inert Atmosphere
(Flush with Ar or N2)

Reaction

Heat to Reflux
(~142 °C)

l

Monitor Progress
(TLC/IGC)

Work-up & Isolation

Cool and Filter

:

Solvent Removal
(Rotary Evaporation)

:

Purification
(Sublimation/Recrystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165697#4-methyloctane-as-a-solvent-in-chemical-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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